(1-(4-Fluoropyridin-2-YL)cyclopropyl)methanamine

• Molecular Formula: C9H11FN2
• Molecular Weight: 166.20 g/mol
• IUPAC Name: [1-(4-fluoropyridin-2-yl)cyclopropyl]methanamine
• InChI: InChI=1S/C9H11FN2/c10-7-1-4-12-8(5-7)9(6-11)2-3-9/h1,4-5H,2-3,6,11H2
• InChI Key: JPRCTAHGRRWPGE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CN)C2=NC=CC(=C2)F

Description

(1-(4-Fluoropyridin-2-YL)cyclopropyl)methanamine: is a chemical compound with the molecular formula C₉H₁₁FN₂. It is a cyclopropyl derivative containing a fluoropyridine moiety, which makes it an interesting subject for research in various scientific fields .

Preparation Methods

Synthetic Routes and Reaction Conditions: : The synthesis of (1-(4-Fluoropyridin-2-YL)cyclopropyl)methanamine typically involves the cyclopropanation of a suitable pyridine derivative followed by amination. One common method involves the reaction of 4-fluoropyridine with cyclopropylamine under controlled conditions .

Industrial Production Methods: : Industrial production methods for this compound are not widely documented, but they generally follow similar synthetic routes as laboratory methods, with optimizations for scale, yield, and purity .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, typically involving reagents like hydrogen peroxide or other oxidizing agents.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride.

Substitution: The fluorine atom in the pyridine ring can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Nucleophiles like amines, thiols.

Major Products

Oxidation: Formation of corresponding N-oxides.

Reduction: Formation of amines.

Substitution: Formation of substituted pyridine derivatives.

Scientific Research Applications

Chemistry

• Used as an intermediate in the synthesis of more complex organic molecules.
• Studied for its reactivity and stability under various conditions .

Biology

• Investigated for potential biological activity, including antimicrobial and antiviral properties .

Medicine

• Explored for potential therapeutic applications, particularly in the development of new pharmaceuticals .

Industry

• Utilized in the production of specialty chemicals and materials .

Mechanism of Action

it is believed to interact with specific molecular targets, potentially involving pathways related to its fluoropyridine and cyclopropyl groups .

Comparison with Similar Compounds

Similar Compounds

(1-(5-Fluoropyridin-2-YL)cyclopropyl)methanamine: Similar structure but with a different position of the fluorine atom.

(1-(3-Fluoropyridin-2-YL)cyclopropyl)methanamine: Another positional isomer with distinct properties.

Uniqueness

• The specific position of the fluorine atom in (1-(4-Fluoropyridin-2-YL)cyclopropyl)methanamine imparts unique reactivity and potential biological activity compared to its isomers .